tert-Butyl (1-(pyrazin-2-yl)azetidin-3-yl)carbamate
Overview
Description
“tert-Butyl (1-(pyrazin-2-yl)azetidin-3-yl)carbamate” is a chemical compound with the formula C12H18N4O2 . It is used for research and development . The compound is produced by KISHIDA CHEMICAL CO., LTD .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the chemical formula C12H18N4O2 . The molecular weight of the compound is 250.3 .Physical and Chemical Properties Analysis
The compound is a substance with a chemical formula of C12H18N4O2 and a molecular weight of 250.3 . It does not have a GHS classification . The compound is stored at room temperature .Scientific Research Applications
Applications in Organic Synthesis
Chiral sulfinamides, including tert-butanesulfinamide, are pivotal in the stereoselective synthesis of amines and their derivatives, offering a pathway to structurally diverse N-heterocycles, such as piperidines, pyrrolidines, azetidines, and their fused derivatives. These compounds are integral to the structural motif of many natural products and therapeutically relevant compounds, underscoring their significance in organic synthesis (Philip et al., 2020).
Environmental and Health Impact Studies
Research on synthetic phenolic antioxidants (SPAs), which include tert-butyl-based compounds, focuses on their environmental occurrence, human exposure, and toxicity. Studies have found SPAs in various environmental matrices and human samples, highlighting the need for understanding their environmental behaviors and potential health impacts (Liu & Mabury, 2020).
Pyrazine Derivatives
Pyrazine derivatives are recognized for their diverse pharmacological properties, making them subjects of increasing research interest. Their roles range from antibacterial and antifungal agents to anticancer and antidiabetic applications, demonstrating the wide-reaching implications of these compounds in medicinal chemistry (Ferreira & Kaiser, 2012).
Fuel Additive Research
The study of methyl tert-butyl ether (MTBE) and related compounds, including tert-butyl-based ethers, focuses on their role as fuel additives to improve performance and reduce emissions. Research encompasses the synthesis, environmental behavior, and fate of these compounds, underscoring their importance in environmental science and energy materials (Bielański et al., 2003).
Catalysis and Material Science
The development and application of hybrid catalysts for synthesizing pyrano[2,3-d]pyrimidine derivatives, which are crucial for medicinal and pharmaceutical industries, demonstrate the intersection of catalysis and organic synthesis. This area of research showcases the innovative use of diverse catalysts, including organocatalysts and nanocatalysts, for the development of structurally complex and biologically significant molecules (Parmar et al., 2023).
Safety and Hazards
The safety data sheet provided by KISHIDA CHEMICAL CO., LTD provides some safety measures for handling “tert-Butyl (1-(pyrazin-2-yl)azetidin-3-yl)carbamate”. If inhaled, the person should be removed to fresh air and kept comfortable for breathing . If it comes in contact with skin or eyes, it should be rinsed cautiously with water . In case of swallowing, the mouth should be rinsed . It is advised to keep away from heat/sparks/open flames/hot surfaces .
Properties
IUPAC Name |
tert-butyl N-(1-pyrazin-2-ylazetidin-3-yl)carbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O2/c1-12(2,3)18-11(17)15-9-7-16(8-9)10-6-13-4-5-14-10/h4-6,9H,7-8H2,1-3H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXCNQWANHGLRBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CN(C1)C2=NC=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601148095 | |
Record name | Carbamic acid, N-[1-(2-pyrazinyl)-3-azetidinyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601148095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1389313-26-1 | |
Record name | Carbamic acid, N-[1-(2-pyrazinyl)-3-azetidinyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1389313-26-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbamic acid, N-[1-(2-pyrazinyl)-3-azetidinyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601148095 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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